Ethyl 2-(benzylideneamino)acetate

• IUPAC Name: ethyl 2-(benzylideneamino)acetate
• InChI: InChI=1S/C11H13NO2/c1-2-14-11(13)9-12-8-10-6-4-3-5-7-10/h3-8H,2,9H2,1H3
• InChI Key: PRQUMJAKVLLZHP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN=CC1=CC=CC=C1
• Molecular Formula: C11H13NO2
• DSSTOX Substance ID: DTXSID30326806
• Molecular Weight: 191.23 g/mol
• CAS No.: 40682-54-0

Description

Ethyl 2-(benzylideneamino)acetate is an organic compound with the molecular formula C11H13NO2. It is also known by its IUPAC name, ethyl (E)-2-(benzylideneamino)acetate. This compound is characterized by the presence of an ethyl ester group and a benzylideneamino group attached to an acetate backbone. It is commonly used in organic synthesis and has various applications in scientific research and industry .

Scientific Research Applications

Ethyl 2-(benzylideneamino)acetate has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its reactivity makes it a valuable building block in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: It is used in the production of fine chemicals and as a precursor in the synthesis of pharmaceuticals and agrochemicals

Safety and Hazards

Ethyl 2-(benzylideneamino)acetate is classified under the GHS07 pictogram. The hazard statements for this compound include H302, H315, H319, and H335. The precautionary statements include P261, P305+P351+P338.

Preparation Methods

Synthetic Routes and Reaction Conditions: Ethyl 2-(benzylideneamino)acetate can be synthesized through the condensation reaction between glycine ethyl ester hydrochloride and benzaldehyde. The reaction typically occurs in the presence of a base, such as sodium hydroxide, to facilitate the formation of the imine bond. The reaction is carried out under reflux conditions, and the product is purified through recrystallization or chromatography .

Industrial Production Methods: In an industrial setting, the synthesis of this compound follows similar principles but on a larger scale. The reaction is optimized for higher yields and purity, often involving continuous flow reactors and automated purification systems. The use of catalysts and advanced separation techniques ensures efficient production .

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions to form corresponding oxides or other oxidized derivatives.

Reduction: The compound can be reduced to form ethyl 2-(benzylamino)acetate, where the imine bond is converted to an amine.

Substitution: It can participate in nucleophilic substitution reactions, where the benzylideneamino group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions.

Major Products:

Oxidation: Oxidized derivatives of this compound.

Reduction: Ethyl 2-(benzylamino)acetate.

Substitution: Various substituted derivatives depending on the nucleophile used

Mechanism of Action

The mechanism of action of ethyl 2-(benzylideneamino)acetate involves its interaction with various molecular targets. The imine group can participate in nucleophilic addition reactions, forming covalent bonds with nucleophiles. This reactivity is exploited in its use as a synthetic intermediate. Additionally, its potential biological activities are attributed to its ability to interact with cellular components, disrupting normal cellular functions and leading to antimicrobial or anticancer effects .

Comparison with Similar Compounds

Ethyl 2-(benzylideneamino)acetate can be compared with other similar compounds, such as:

Ethyl 2-(benzylamino)acetate: This compound is the reduced form of this compound and lacks the imine bond.

Ethyl 2-(benzylideneamino)propionate: Similar structure but with a propionate backbone instead of acetate.

Benzylideneaminoacetic acid: The free acid form of this compound.

Uniqueness: this compound is unique due to its specific combination of functional groups, which imparts distinct reactivity and potential biological activities. Its ability to undergo various chemical transformations makes it a versatile compound in organic synthesis .

Synthesis routes and methods I

Procedure details

To ethyl glycinate hydrochloride (36.4 g) suspended in 500 ml methylene chloride were added magnesium sulfate (22 g) and triethylamine (72 ml, 52.4 g). Benzaldehyde (27.6 g) was added dropwise at 15°-20° C. with stirring. The mixture was stirred at room temperature for two hours, filtered and stripped. To the residue was added 300 ml diethylether and 150 ml brine. After separation the organic layer was collected, and the aqueous layer was extracted with 100 ml ether. The organic phases were combined, dried (MgSO4), filtered and stripped to yield the title product as a pale yellow oil.

Synthesis routes and methods II

Procedure details

To a mixture of 10.6 g of ethyl phenylglycinate hydrochloride 2 (49.3 mmol), 100 mL of dichloromethane, 5 ml of benzaldehyde (49.2 mmol) and 30 g of magnesium sulfate (249.2 mmol) were added at room temperature, under a nitrogen atmosphere, 21.25 mL of triethylamine (152.46 mmol). After stirring for 17 h the heterogeneous reaction mixture was filtered through celite and the solid was washed with 100 mL of dichloromethane. The solvents were evaporated under reduced pressure and the viscous oil thus obtained was stirred with 80 mL of diethyl ether and 80 mL of water until dissolution. After decantation, the organic layer was dried over sodium sulphate and the solvent was evaporated under vacuum. The immine ester 3 (12.4 g, 94% yield) was obtained as a yellow pale oil.